molecular formula C11H10O2 B3027222 Methyl 3-ethynyl-4-methylbenzoate CAS No. 1255099-13-8

Methyl 3-ethynyl-4-methylbenzoate

Cat. No.: B3027222
CAS No.: 1255099-13-8
M. Wt: 174.20
InChI Key: IJWDCLWLOGCXOQ-UHFFFAOYSA-N
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Description

“Methyl 3-ethynyl-4-methylbenzoate” is a chemical compound with the molecular formula C11H10O2 . It has a molecular weight of 174.20 .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H10O2/c1-4-9-7-10 (11 (12)13-3)6-5-8 (9)2/h1,5-7H,2-3H3 . This code provides a standard way to encode the compound’s molecular structure.


Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature . It has a boiling point of 273.9±33.0 C at 760 mmHg .

Scientific Research Applications

1. Synthesis and Characterization in Organic Chemistry

Methyl 3-ethynyl-4-methylbenzoate is used in the synthesis of various organic compounds. For instance, it plays a role in the synthesis of 1,3,4-oxadiazolines derivatives, which possess significant biological activities like antibacterial and antifungal effects. These derivatives are prepared through a series of reactions starting from ethyl 4-methylbenzoate (Hu, Li, & Fu, 2006).

2. Carbon Dioxide Gas Sensors

In the field of environmental monitoring, derivatives of this compound are used in the development of resistive-type carbon dioxide gas sensors. These sensors, featuring specific ethynylated-thiourea derivatives, demonstrate significant responsiveness to varying CO2 concentrations at room temperature (Daud, Wahid, & Khairul, 2019).

3. Crystal Structure Analysis in Pharmaceuticals

The compound also finds application in crystal structure analysis of pharmaceuticals. For instance, the study of methyl 4-hydroxybenzoate, a common cosmetic, drug, and food preservative, involved the use of compounds related to this compound (Sharfalddin et al., 2020).

4. Photochemical Transformations in Chemistry

This compound-related compounds are utilized in the study of photochemical transformations. For example, research on (4-methylpent-3-en-1-ynyl)methylthiocarbene, a singlet carbene, involved these compounds to understand their transformation under UV photolysis (Baskir et al., 2019).

5. Antiproliferative Activity in Cancer Research

In cancer research, heterobimetallic complexes containing derivatives of this compound have shown antiproliferative activity against tumor cells. This highlights its potential application in developing cancer therapeutics (Luengo et al., 2018).

Safety and Hazards

The safety data sheet for “Methyl 3-ethynyl-4-methylbenzoate” suggests that it should be handled with personal protective equipment and adequate ventilation . Contact with skin, eyes, or clothing should be avoided, as well as ingestion and inhalation .

Properties

IUPAC Name

methyl 3-ethynyl-4-methylbenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10O2/c1-4-9-7-10(11(12)13-3)6-5-8(9)2/h1,5-7H,2-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IJWDCLWLOGCXOQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)OC)C#C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70695149
Record name Methyl 3-ethynyl-4-methylbenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70695149
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

174.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1255099-13-8
Record name Methyl 3-ethynyl-4-methylbenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70695149
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name methyl 3-ethynyl-4-methylbenzoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To the solution of methyl 4-methyl-3-[(trimethylsilyl)ethynyl]benzoate (2.3 g) in THF (40 ml) was added tetrabutylammonium fluoride (1.0M in THF, 3.2 ml, 11 mmol) at ambient temperature and stirred for 15 minutes, concentrated and the residue purified by flash chromatography on silica gel (elution with 2% ethyl acetate in n-hexane) to provide methyl 3-ethynyl-4-methylbenzoate.
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
3.2 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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